molecular formula C8H10ClNO2S B8767522 2-chloro-N,N-dimethylbenzenesulfonamide

2-chloro-N,N-dimethylbenzenesulfonamide

Cat. No.: B8767522
M. Wt: 219.69 g/mol
InChI Key: HKJYKZQQIJTREK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-chloro-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C8H10ClNO2S and its molecular weight is 219.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H10ClNO2S

Molecular Weight

219.69 g/mol

IUPAC Name

2-chloro-N,N-dimethylbenzenesulfonamide

InChI

InChI=1S/C8H10ClNO2S/c1-10(2)13(11,12)8-6-4-3-5-7(8)9/h3-6H,1-2H3

InChI Key

HKJYKZQQIJTREK-UHFFFAOYSA-N

Canonical SMILES

CN(C)S(=O)(=O)C1=CC=CC=C1Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A stirred solution of 63.3 g of 2-chlorobenzensulfonyl chloride in 500 mL of tetrahydrofuran was cooled to 0°-5° C. and treated with 46 mL of dimethylamine, added dropwise at a rate that maintained the temperature below 10° C. The resulting mixture was allowed to warm gradually to room temperature. The precipitate was removed by filtration, and was washed well with tetrahydrofuran. The combined filtrates were evaporated in vacuo and the resulting oil was dissolved in 400 mL of methylene chloride, washed with two 200-mL portions of water, and dried over MgSO4. Evaporation of the solvent in vacuo afforded an oil, which solidified upon standing. Trituration with hexanes afforded 58.6 g of 2-chloro-N,N-dimethylbenzenesulfonamide as a white solid, m.p. 49°-51° C.; NMR (CDCl3): δ2.9 (s, 6H), 7.3-7.7 and 7.9-8.2 (m, 4H); IR(KBr): 1340 and 1170 cm-1.
Quantity
63.3 g
Type
reactant
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500 mL
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46 mL
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reactant
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[Compound]
Name
hexanes
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Synthesis routes and methods II

Procedure details

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